Cas no 1597141-49-5 ({[1-(2-Methoxyethyl)cyclobutyl]methyl}(pentan-3-yl)amine)

• Product Name: {[1-(2-Methoxyethyl)cyclobutyl]methyl}(pentan-3-yl)amine
• CAS No: 1597141-49-5
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6062044
• PubChem ID: 115728824
• Update Time: 2024-01-12

{[1-(2-Methoxyethyl)cyclobutyl]methyl}(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• {[1-(2-methoxyethyl)cyclobutyl]methyl}(pentan-3-yl)amine
• EN300-800528
• 1597141-49-5
• {[1-(2-Methoxyethyl)cyclobutyl]methyl}(pentan-3-yl)amine

• Inchi： 1S/C13H27NO/c1-4-12(5-2)14-11-13(7-6-8-13)9-10-15-3/h12,14H,4-11H2,1-3H3
• InChI Key： RVJWPZBCYRPHDM-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNC(CC)CC)CCC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų